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Compound Name: Secalciferol

Cat. No.: B192353

An In-depth Technical Guide to (24R)-24,25-Dihydroxyvitamin D3

This technical guide provides a comprehensive overview of the physical, chemical, and biological properties of (24R)-24,25-Dihydroxyvitamin D3. It i<
working with vitamin D metabolites. This document summarizes key quantitative data, details relevant experimental protocols, and visualizes importau

Core Physical and Chemical Properties

(24R)-24,25-Dihydroxyvitamin D3, a significant metabolite of vitamin D3, plays a role in various physiological processes. While considered by some a
it possesses unique biological activities, particularly in bone and cartilage health.[1][2] It is formed from 25-hydroxyvitamin D3 through the action of th

Table 1: Physical and Chemical Properties of (24R)-24,25-Dihydroxyvitamin D3

Property Value Sour
Chemical Formula C27H4403 [3]
Molecular Weight 416.6 g/mol [3]

(6R)-6-[(1R,3aS,4E,7aR)-4-[(2Z)-2-[(5S)-5-hydroxy-2-
IUPAC Name methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro- [2][3]
1H-inden-1-yl]-2-methylheptane-2,3-diol

CAS Number 40013-87-4 [2]
Appearance White to off-white solid [4]
Melting Point Not explicitly available in the searched literature for the solid form.

Soluble in organic solvents such as ethanol, DMSO, and dimethylformamide
(DMF).[5] Sparingly soluble in agueous buffers.[5] For agueous solutions, it is
recommended to first dissolve in ethanol and then dilute with the aqueous
Solubility buffer.[5] The solubility of the parent compound, Vitamin D3, has been
reported in various organic solvents, with higher solubility in less polar
solvents like propan-1-ol and ethanol compared to methanol and acetonitrile.

(4]

Recommended storage for solutions is at -20°C, protected from light.[6] Stock
solutions in DMSO are suggested to be stored at -80°C for up to 6 months

Stability and at -20°C for 1 month, under nitrogen and protected from light.[4] The
parent compound, Vitamin D3, is known to be sensitive to light, oxygen, and
acidic pH.[7]

Synthesis and Metabolism

The synthesis of (24R)-24,25-Dihydroxyvitamin D3 is a crucial step in the catabolic pathway of vitamin D3.

Biosynthesis
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The primary route of biosynthesis involves the hydroxylation of 25-hydroxyvitamin D3 (calcifediol) at the C24 position. This reaction is catalyzed by th

hydroxyvitamin D3-24-hydroxylase.[1]
25-Hydroxyvitamin D3  SERAIGSTMEASZING (/2 4 25 Dihydroy

Click to download full resolution via product page

Biosynthesis of (24R)-24,25-Dihydroxyvitamin D3.

Chemical Synthesis

Several chemical synthesis routes for (24R)-24,25-Dihydroxyvitamin D3 have been developed, often for the purpose of creating standards for analytic
Wittig-Horner reaction, with a key step being the stereocontrolled introduction of the 24-hydroxyl group via a palladium(0)-induced[8][8]-sigmatropic re
methyl ester and involves several steps, including a Pummerer rearrangement and irradiation, to yield a precursor that is then reacted with a Grignarc

Biological Activity and Signaling Pathways

While often considered a less active metabolite compared to 1a,25-dihydroxyvitamin D3, (24R)-24,25-Dihydroxyvitamin D3 exhibits distinct biological
in fracture healing and the maintenance of normal bone integrity.

Genomic Signaling Pathway

(24R)-24,25-Dihydroxyvitamin D3 can bind to the Vitamin D Receptor (VDR), although with a lower affinity than 1a,25-dihydroxyvitamin D3. Upon bin
This complex then binds to Vitamin D Response Elements (VDRES) in the promoter regions of target genes, thereby modulating their transcription.
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Genomic signaling of (24R)-24,25-Dihydroxyvitamin D3.

Non-Genomic Signaling Pathway

In addition to its genomic actions, (24R)-24,25-Dihydroxyvitamin D3 is also capable of initiating rapid, non-genomic signaling events. These are medii
intracellular signaling cascades. For instance, in hepatocytes, it has been shown to induce pro-inflammatory signaling pathways.
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Non-genomic signaling of (24R)-24,25-Dihydroxyvitamin D3.

Experimental Protocols
Quantification by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the gold standard for the accurate quantification of (24R)-24,25-Dihydroxyvitamin D3 in biological matrices such as serum.

Table 2: Representative LC-MS/MS Protocol for (24R)-24,25-Dihydroxyvitamin D3 in Human Serum

Step Description

1. To 100 pL of serum, add an internal standar:
. like methanol or zinc sulfate.[11]3. Centrifuge t

Sample Preparation . .
supernatant with an organic solvent (e.g., hexe

of nitrogen.6. Reconstitute the residue in the v

LC System: Waters ACQUITY UPLC or similar
similar.[11]Mobile Phase A: 2 mM ammonium

Chromatograph
graphy ammonium acetate + 0.1% formic acid in meth
mobile phase B is typically used to elute the ar
Mass Spectrometer: Waters Xevo TQ-S or a si
Mass Spectrometry lonization (ESI) positive.[11]Acquisition Mode:

the DMEQ-TAD derivatized analyte: 762.6 > 4t
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digraph "LC-MS/MS Workflow" {

graph [rankdir="TB", splines=ortho, nodesep=0.5];

node [shape=rectangle, style=filled, fillcolor="#F1F3F4", fontcolor="#202124", fontname="Arial", fontsize=10]
edge [fontname="Arial", fontsize=9, color="#5F6368"];

"Start" [shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF", label="Serum Sample"];
"Add_IS" [label="Add Internal Standard"];

"Protein Precipitation" [label="Protein Precipitation"];

"Extraction" [label="Liquid-Liquid Extraction"];

"Evaporation" [label="Evaporation to Dryness"];

"Reconstitution" [label="Reconstitution"];

"LC_Separation" [label="LC Separation"];

"MS Detection" [label="MS/MS Detection"];

"Data_Analysis" [label="Data Analysis"];

"End" [shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF", label="Quantification Result"];

“Start" -> "Add_IS" -> "Protein Precipitation" -> "Extraction" -> "Evaporation" -> "Reconstitution" -> "LC Se

}
LC-MS/MS workflow for (24R)-24,25-Dihydroxyvitamin D3.

VDR Binding Assay - Electrophoretic Mobility Shift Assay (EMSA)

EMSA is used to study the binding of (24R)-24,25-Dihydroxyvitamin D3-liganded VDR to a specific DNA sequence (VDRE).

Table 3: General Protocol for VDR-VDRE EMSA

Step Description

. 1. Synthesize and anneal complementary oligc
Probe Preparation ) . o
stranded DNA probe, typically with a radioisotc

1. Incubate the labeled VDRE probe with purifi
Binding Reaction Dihydroxyvitamin D3 to the reaction mixture to
dihydroxyvitamin D3 and a no-ligand control.3.

. 1. Load the binding reaction mixtures onto a n¢
Electrophoresis ) . .
constant voltage in a cold room or with a coolir

1. After electrophoresis, dry the gel.2. Expose
Detection appropriate imager (for fluorescent probes) to
labeled probe indicates binding.

Conclusion

(24R)-24,25-Dihydroxyvitamin D3 is a metabolite of vitamin D3 with distinct physical, chemical, and biological properties. While its role is still under in
to interact with the VDR and potentially other receptors, thereby modulating gene expression and initiating rapid signaling events, suggests a more cc
methods and experimental protocols outlined in this guide provide a framework for researchers to further explore the significance of this intriguing vite

' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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